Cas no 5140-95-4 (1-(bromomethyl)-4-(phenylethynyl)benzene)

• Product Name: 1-(bromomethyl)-4-(phenylethynyl)benzene
• CAS No: 5140-95-4
• MF: C₁₅H₁₁Br
• MW: 271.151843309402
• MDL: MFCD17015643
• CID: 1571085
• PubChem ID: 19375081
• Update Time: 2025-04-21

1-(bromomethyl)-4-(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-(phenylethynyl)benzene
• LogP
• 1-Bromomethyl-4-phenylethynyl-benzene
• 5140-95-4
• SCHEMBL8886335

• MDL： MFCD17015643
• Inchi： 1S/C15H11Br/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,12H2
• InChI Key： YWJQWQKNHTWBCY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 270.00443
• Monoisotopic Mass: 270.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 370.4°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.645
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides